Cas no 82382-20-5 (4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol)

• Product name: 4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
• CAS No: 82382-20-5
• MF: C₁₉H₂₄O₃
• MW: 300.39206
• CID: 1806644
• PubChem ID: 158086

4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
• 82382-20-5
• DTXSID001002641
• Phenol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-2-methoxy-, (R*,S*)-
• 4-[4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol

• Inchi： InChI=1S/C19H24O3/c1-4-16(13-6-9-15(20)10-7-13)17(5-2)14-8-11-18(21)19(12-14)22-3/h6-12,16-17,20-21H,4-5H2,1-3H3/t16-,17+/m1/s1
• InChI Key： FJDSAABTDLGHQF-SJORKVTESA-N
• SMILES： CCC(C1=CC=C(C=C1)O)C(CC)C2=CC(=C(C=C2)O)OC

Computed Properties

• Exact Mass: 300.17254462g/mol
• Monoisotopic Mass: 300.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 5.1